Cas no 62409-69-2 (9-Phenanthrenecarbonitrile, 10-hydroxy-3,6-dimethoxy-)

• Product Name: 9-Phenanthrenecarbonitrile, 10-hydroxy-3,6-dimethoxy-
• CAS No: 62409-69-2
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 445720
• PubChem ID: 12350357
• Update Time: 2025-04-19

9-Phenanthrenecarbonitrile, 10-hydroxy-3,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenecarbonitrile, 10-hydroxy-3,6-dimethoxy-
• 10-hydroxy-3,6-dimethoxyphenanthrene-9-carbonitrile
• DTXSID20493213
• 62409-69-2

• Inchi： 1S/C17H13NO3/c1-20-10-3-5-12-14(7-10)15-8-11(21-2)4-6-13(15)17(19)16(12)9-18/h3-8,19H,1-2H3
• InChI Key： CYFKLCJWTBDCPA-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=C2C=CC(=CC2=C2C=C(C=CC2=1)OC)OC

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• PSA: 62.48